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Compound of Interest

Compound Name: 3-Hexanone

Cat. No. B147009

Technical Support Center: 3-Hexanone

This guide provides essential information on the storage and handling of 3-Hexanone for
researchers, scientists, and drug development professionals. Below you will find
troubleshooting guides and frequently asked questions to ensure safe and effective use in your
experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What are the ideal storage conditions for 3-Hexanone?

Al: 3-Hexanone should be stored in a tightly closed container in a cool, dry, and well-ventilated
area designated for flammable liquids.[1][2][3][4] It is crucial to keep it away from heat, sparks,
open flames, and other sources of ignition.[1][2][3][5] Protect the container from physical
damage and store it apart from incompatible materials.[2][6][7][8][9]

Q2: I notice a slight discoloration in my stored 3-Hexanone. Is it still usable?

A2: 3-Hexanone is typically a colorless to slightly yellow liquid.[2] However, it may form
peroxides during prolonged storage, which can affect its purity and safety.[2][6][7][8][9] If you
observe significant discoloration or the formation of solids, it is recommended to test for the
presence of peroxides before use. If peroxides are present, the product may need to be
purified or disposed of according to your institution's hazardous waste guidelines.
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Q3: What personal protective equipment (PPE) is required when handling 3-Hexanone?

A3: When handling 3-Hexanone, it is essential to wear appropriate personal protective
equipment. This includes protective gloves, safety glasses or goggles, and a lab coat.[1][4] If
working in an area with poor ventilation or the potential for vapor exposure, a NIOSH-approved
respirator may be necessary.[10]

Q4: What should I do in the event of a 3-Hexanone spill?

A4: In case of a spill, immediately evacuate non-essential personnel from the area.[11][12]
Remove all sources of ignition and ensure the area is well-ventilated.[1][5][11][12] For small
spills, absorb the liquid with an inert material such as sand, earth, or vermiculite, and place it in
a sealed container for disposal.[1][5] Do not use combustible materials like sawdust. For larger
spills, contain the spill and prevent it from entering drains.[3][11][12] Refer to the emergency
procedures outlined by your institution.

Q5: What are the primary hazards associated with 3-Hexanone?

A5: 3-Hexanone is a highly flammable liquid and vapor.[1][2][3] It can cause skin and eye
irritation.[2][13] Inhalation of vapors may lead to respiratory tract irritation, and high
concentrations can cause central nervous system depression, with symptoms like headache,
dizziness, and nausea.[13][14]

Q6: With which substances is 3-Hexanone incompatible?

A6: 3-Hexanone is incompatible with strong oxidizing agents, reducing agents, and strong
bases.[2][6][7][8][9] Contact with these materials should be avoided to prevent vigorous
reactions.

Quantitative Data Summary

For quick reference, the key quantitative properties of 3-Hexanone are summarized in the table
below.
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Property Value

Molecular Formula CeH120

Molecular Weight 100.16 g/mol [15]

Boiling Point 123-124 °CJ[15]

Melting Point -55.5 °C[15]

Flash Point 14 °C (57.2 °F)[10]
Density 0.815 g/mL at 25 °C[6][10]
Solubility in Water 14.7 mg/mL[15]

Vapor Pressure 13.9 mmHg

Experimental Protocols

While specific experimental protocols are highly dependent on the research context, the
following general guidelines should be followed when using 3-Hexanone as a solvent or
reagent:

o Reaction Setup: All reactions involving 3-Hexanone should be conducted in a well-ventilated
fume hood.

o Inert Atmosphere: For reactions sensitive to air or moisture, consider using an inert
atmosphere (e.g., nitrogen or argon).

o Temperature Control: Due to its low flash point, avoid heating 3-Hexanone with open flames.
Use controlled heating methods such as a heating mantle, oil bath, or hot plate.

o Waste Disposal: Dispose of all 3-Hexanone waste in appropriately labeled hazardous waste
containers according to your institution's guidelines.[1][11]

Visual Guides

3-Hexanone Spill Response Workflow
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Spill Containment & Cleanup
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Caption: A flowchart outlining the key steps for responding to a 3-Hexanone spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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